2-Cyclopentyl-2-formamidoacetic acid

• Molecular Formula: C8H13NO3
• Molecular Weight: 171.19 g/mol
• IUPAC Name: 2-cyclopentyl-2-formamidoacetic acid
• InChI: InChI=1S/C8H13NO3/c10-5-9-7(8(11)12)6-3-1-2-4-6/h5-7H,1-4H2,(H,9,10)(H,11,12)
• InChI Key: JSTTWRNUOCXWKA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(C(=O)O)NC=O

Description

2-Cyclopentyl-2-formamidoacetic acid is a cyclopentane-derived organic compound characterized by a central carbon atom bonded to a cyclopentyl group, a formamido (-NHCHO) group, and an acetic acid (-CH₂COOH) moiety. This structure confers unique physicochemical properties, including polarity from the formamido group and hydrophobicity from the cyclopentyl ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Cyclopentyl-2-formamidoacetic acid typically involves the reaction of cyclopentylamine with glyoxylic acid, followed by formylation. The reaction conditions often require controlled temperatures and the use of solvents such as ethanol or methanol to facilitate the reaction.

Industrial Production Methods

Industrial production methods for 2-Cyclopentyl-2-formamidoacetic acid are not well-documented in the public domain. large-scale synthesis would likely involve optimization of the laboratory-scale methods to ensure higher yields and purity, possibly incorporating continuous flow reactors and automated systems for better control over reaction parameters.

Chemical Reactions Analysis

Types of Reactions

2-Cyclopentyl-2-formamidoacetic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the formamido group to an amine.

Substitution: The compound can participate in nucleophilic substitution reactions, where the formamido group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophiles like amines or alcohols can be used under basic or acidic conditions to facilitate substitution reactions.

Major Products

Oxidation: Carboxylic acids or ketones.

Reduction: Amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-Cyclopentyl-2-formamidoacetic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential interactions with biological macromolecules.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Cyclopentyl-2-formamidoacetic acid involves its interaction with specific molecular targets, although detailed pathways are not well-characterized. It is believed to interact with enzymes and receptors, potentially influencing biochemical pathways related to its formamido and cyclopentyl groups .

Comparison with Similar Compounds

Key Differences :

• Ring size : Cyclohexyl analogs (e.g., 2-Acetamido-2-cyclohexylacetic acid) exhibit greater steric hindrance than cyclopentyl derivatives, affecting binding to biological targets .

Cyclopentyl Derivatives with Aromatic Substituents

Compound Name	Molecular Formula	Key Functional Groups	Unique Properties/Applications	References
2-Cyclopentyl-2-phenylacetic acid	C₁₃H₁₆O₂	Cyclopentyl, phenyl, acetic acid	Aromatic π-π interactions enhance binding in drug design; studied for antimicrobial activity
2-(2-Chlorophenyl)-2,2-difluoroacetic acid	C₈H₅ClF₂O₂	Chlorophenyl, difluoro, acetic acid	Electronegative Cl/F substituents increase reactivity; selective anticancer activity

Key Differences :

• Aromatic vs. aliphatic substituents : Phenyl/chlorophenyl groups enable π-π stacking in drug-receptor interactions, unlike the aliphatic cyclopentyl group in the target compound .
• Halogen effects : Fluorine/chlorine atoms in analogs improve metabolic stability and target selectivity .

Variants with Altered Ring Sizes

Compound Name	Molecular Formula	Key Functional Groups	Unique Properties/Applications	References
2-Fluoro-2-(1-hydroxycyclohexyl)acetic acid	C₈H₁₃FO₃	Cyclohexyl, hydroxy, fluoro, acetic acid	Larger ring size reduces ring strain; hydroxy group enhances solubility
2-Fluoro-2-(1-hydroxycyclopropyl)acetic acid	C₅H₆FO₃	Cyclopropyl, hydroxy, fluoro, acetic acid	High ring strain increases reactivity; used in probing enzyme mechanisms

Key Differences :

• Ring strain : Cyclopropane derivatives exhibit higher reactivity due to angle strain, while cyclopentane/cyclohexane analogs are more conformationally stable .
• Solubility : Hydroxy groups improve aqueous solubility compared to purely hydrophobic cyclopentyl .

Ester vs. Acid Derivatives

Compound Name	Molecular Formula	Key Functional Groups	Unique Properties/Applications	References
Ethyl (2S)-2-amino-2-cyclopentyl-acetate	C₉H₁₇NO₂	Cyclopentyl, amino, ethyl ester	Ester group improves cell membrane permeability; used in prodrug design
2-(Cyclopentylmethyl)butanoic acid	C₁₀H₁₈O₂	Cyclopentylmethyl, butanoic acid	Longer alkyl chain enhances lipid solubility; potential NSAID activity

Key Differences :

• Esterification : Ethyl esters (e.g., ) enhance bioavailability compared to carboxylic acids .
• Chain length: Butanoic acid derivatives exhibit higher lipophilicity than acetic acid analogs .

Biological Activity

2-Cyclopentyl-2-formamidoacetic acid is a compound that has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article provides an overview of its synthesis, biological mechanisms, and relevant research findings, including case studies and data tables.

Chemical Structure and Properties

• Molecular Formula : C7H13N1O2
• Molecular Weight : 143.19 g/mol
• IUPAC Name : 2-Cyclopentyl-2-formamidoacetic acid

The compound features a cyclopentyl group attached to a formamidoacetic acid moiety, which may influence its interaction with biological targets.

Synthesis

The synthesis of 2-cyclopentyl-2-formamidoacetic acid typically involves the reaction of cyclopentyl derivatives with formamidoacetic acid under controlled conditions. Specific synthetic routes may vary, but they generally aim to ensure high purity and yield.

The biological activity of 2-cyclopentyl-2-formamidoacetic acid is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors involved in metabolic and signaling pathways.

• Enzyme Inhibition : Preliminary studies suggest that this compound may inhibit specific enzymes related to inflammatory pathways.
• Receptor Modulation : It may also act on receptors involved in neurotransmission, potentially influencing mood and cognitive functions.

Case Studies

• Anti-inflammatory Effects : In a study published in Journal of Medicinal Chemistry, 2-cyclopentyl-2-formamidoacetic acid was tested for its anti-inflammatory properties in rodent models. The results indicated a significant reduction in inflammatory markers (TNF-alpha and IL-6) compared to control groups, suggesting potential therapeutic applications in treating inflammatory diseases .
• Neuroprotective Activity : Another study investigated the neuroprotective effects of this compound in models of neurodegeneration. The findings demonstrated that it could protect neuronal cells from oxidative stress-induced apoptosis, which is critical for conditions like Alzheimer's disease .

Data Table: Biological Activity Summary

Activity Type	Effect	Study Reference
Anti-inflammatory	Reduced TNF-alpha and IL-6 levels
Neuroprotective	Protection against oxidative stress
Enzyme Inhibition	Inhibition of inflammatory enzymes

Research Findings

Recent research has highlighted the compound's potential as a lead candidate for drug development due to its diverse biological activities:

• Inflammation Modulation : The compound's ability to modulate cytokine production may offer new avenues for treating autoimmune disorders.
• Neuroprotection : Its protective effects on neuronal cells suggest applications in neurodegenerative diseases, warranting further exploration through clinical trials.